Cas no 72404-92-3 (1-(1,10-Phenanthrolin-2-yl)ethanone)

1-(1,10-Phenanthrolin-2-yl)ethanone structure
72404-92-3 structure
Product Name:1-(1,10-Phenanthrolin-2-yl)ethanone
CAS No:72404-92-3
MF:C14H10N2O
MW:222.24200296402
CID:654211
PubChem ID:11521417
Update Time:2025-07-29

1-(1,10-Phenanthrolin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(1,10-Phenanthrolin-2-yl)ethanone
    • Ethanone, 1-(1,10-phenanthrolin-2-yl)-
    • 2-acetyl-1,10-phenanthroline
    • DTXSID70467984
    • SCHEMBL810236
    • 1-[1,10]phenanthrolin-2-ylethanone
    • 72404-92-3
    • 1-(1,10-PHENANTHROLIN-2-YL)ETHAN-1-ONE
    • AKOS022173015
    • Inchi: 1S/C14H10N2O/c1-9(17)12-7-6-11-5-4-10-3-2-8-15-13(10)14(11)16-12/h2-8H,1H3
    • InChI Key: IWYAYHRXSODVBC-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=C2C=CC3=CC=CN=C3C2=N1

Computed Properties

  • Exact Mass: 222.0794
  • Monoisotopic Mass: 222.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • Density: 1.265
  • Melting Point: 152-154 ºC
  • PSA: 42.85

1-(1,10-Phenanthrolin-2-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019145432-1g
1-(1,10-Phenanthrolin-2-yl)ethanone
72404-92-3 97%
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$721.14 2023-09-01
Chemenu
CM185342-1g
1-(1,10-phenanthrolin-2-yl)ethan-1-one
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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